1,2-Dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-erythro-Pentofuranurononitrile 3-acetate

• CAS No.: 54918-13-7
• Molecular Formula: C11H10FN3O5
• Molecular Weight: 283.21 g/mol
• IUPAC Name: [(2R,3S,5R)-2-cyano-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] acetate
• InChI: InChI=1S/C11H10FN3O5/c1-5(16)19-7-2-9(20-8(7)3-13)15-4-6(12)10(17)14-11(15)18/h4,7-9H,2H2,1H3,(H,14,17,18)/t7-,8+,9+/m0/s1
• InChI Key: AFKNAAZDULHJHQ-DJLDLDEBSA-N
• Isomeric SMILES: CC(=O)O[C@H]1C[C@@H](O[C@@H]1C#N)N2C=C(C(=O)NC2=O)F
• Canonical SMILES: CC(=O)OC1CC(OC1C#N)N2C=C(C(=O)NC2=O)F

Description

[(2R,3S,5R)-2-Cyano-5-(5-Fluoro-2,4-Dioxo-Pyrimidin-1-ylOxolan-3-Yl] Acetate is a complex organic compound with a unique structure that includes a cyano group, a fluorinated pyrimidine ring, and an oxolane ring

Preparation Methods

The synthesis of [(2R,3S,5R)-2-Cyano-5-(5-Fluoro-2,4-Dioxo-Pyrimidin-1-ylOxolan-3-Yl] Acetate typically involves multiple steps, including the formation of the pyrimidine ring, the introduction of the fluorine atom, and the attachment of the cyano group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

[(2R,3S,5R)-2-Cyano-5-(5-Fluoro-2,4-Dioxo-Pyrimidin-1-ylOxolan-3-Yl] Acetate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorinated pyrimidine ring, using reagents like sodium methoxide or potassium tert-butoxide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[(2R,3S,5R)-2-Cyano-5-(5-Fluoro-2,4-Dioxo-Pyrimidin-1-ylOxolan-3-Yl] Acetate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool in studying biochemical pathways and interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(2R,3S,5R)-2-Cyano-5-(5-Fluoro-2,4-Dioxo-Pyrimidin-1-ylOxolan-3-Yl] Acetate involves its interaction with specific molecular targets and pathways. The cyano group and fluorinated pyrimidine ring play crucial roles in its biological activity, potentially inhibiting enzymes or interacting with nucleic acids. These interactions can lead to various biochemical effects, making the compound useful in both research and therapeutic contexts .

Comparison with Similar Compounds

[(2R,3S,5R)-2-Cyano-5-(5-Fluoro-2,4-Dioxo-Pyrimidin-1-ylOxolan-3-Yl] Acetate can be compared with other similar compounds, such as:

[(2R,3S,5R)-3-acetoxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1-yl)tetrahydrofuran-2-yl]methyl acetate: This compound has a similar pyrimidine ring but differs in the substituents attached to the ring.

[(2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl 4-methoxybenzoate: This compound also features a pyrimidine ring but with different functional groups, leading to distinct chemical and biological properties.

Biological Activity

1,2-Dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-erythro-Pentofuranurononitrile 3-acetate, often referred to as a pyrimidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is notable for its structural features that may confer unique pharmacological properties.

Chemical Structure and Properties

The compound's molecular formula is $C_{10}H_{11}FN_2O_6$, with a molecular weight of approximately 274.20 g/mol. It features a 5-fluoro substitution on a pyrimidine ring, which is known to influence biological activity significantly.

Biological Activity Overview

The biological activity of this compound has been explored primarily in the context of antiviral and anticancer properties. The incorporation of fluorine in nucleoside analogs often enhances their metabolic stability and efficacy against various biological targets.

Antiviral Activity

Research indicates that derivatives of pyrimidines can exhibit significant antiviral effects. For instance:

• Mechanism of Action : The compound may inhibit viral replication by mimicking natural nucleosides, thereby interfering with nucleic acid synthesis.
• Case Studies : A related study found that similar compounds inhibited the activity of thymidylate synthase, an enzyme critical for DNA synthesis, suggesting potential antiviral applications against DNA viruses .

Anticancer Activity

The anticancer potential of 1,2-Dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-erythro-Pentofuranurononitrile 3-acetate has also been investigated:

• Inhibition of Tumor Growth : In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cell lines by inducing apoptosis through various pathways.
• Mechanistic Insights : The compound's interaction with key enzymes involved in nucleotide metabolism has been highlighted as a critical factor in its anticancer activity .

Table 1: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antiviral	Inhibition of viral replication via interference with nucleic acid synthesis
Anticancer	Induction of apoptosis and inhibition of tumor cell proliferation

Detailed Case Studies

• Antiviral Efficacy : A study highlighted the synthesis and biological evaluation of related fluorinated pyrimidines, showing significant inhibition against specific viral strains. The fluorinated moiety was crucial for enhancing the binding affinity to viral enzymes .
• Anticancer Properties : Another investigation assessed the cytotoxic effects of this compound on various cancer cell lines. The results indicated that it effectively reduced cell viability in a dose-dependent manner, with mechanisms involving cell cycle arrest and apoptosis .